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For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Aspartic acid 3-methyl ester hydrochloride is a derivative of the non-essential amino acid L-
aspartic acid. It serves as a crucial intermediate in organic synthesis, particularly in the fields of
medicinal chemistry and peptide synthesis. Its utility lies in the protection of the 3-carboxyl
group of aspartic acid, allowing for selective reactions at the a-carboxyl and amino groups. This
guide provides a comprehensive overview of its discovery, history, synthesis, properties, and
applications.

Discovery and History

The specific discovery of L-aspartic acid B-methyl ester hydrochloride is not attributed to a
single individual or event but rather emerged from the broader field of amino acid chemistry.
The groundwork for its synthesis was laid by the pioneering work of Emil Fischer and Arthur
Speier, who in 1895 described the acid-catalyzed esterification of carboxylic acids with
alcohols, a reaction now known as the Fischer-Speier esterification.[1][2][3] This fundamental
reaction provided the basis for the synthesis of various amino acid esters, including those of
aspartic acid.

The primary motivation for the synthesis of compounds like L-aspartic acid 3-methyl ester
hydrochloride was the need for selectively protected amino acids in peptide synthesis.[4] By
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converting one of the carboxylic acid groups to an ester, chemists could control which

functional group would react during the formation of peptide bonds. This control is essential for

the synthesis of complex peptides and proteins with specific sequences. While early methods

of amino acid esterification were developed in the late 19th and early 20th centuries, the

specific synthesis and characterization of L-aspartic acid 3-methyl ester hydrochloride likely

occurred as the techniques for peptide synthesis became more sophisticated in the mid-20th

century.

Physicochemical Properties

L-Aspartic acid 3-methyl ester hydrochloride is a white to off-white crystalline powder. A

summary of its key physicochemical properties is presented in the table below.

Property Value Reference
Molecular Formula CsH10CINOa4
Molecular Weight 183.59 g/mol
CAS Number 16856-13-6
Appearance White to off-white crystalline
powder
Melting Point 174-177 °C [5]
Storage Temperature -20°C

Solubility Soluble in water.
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Experimental Protocols
Synthesis of L-Aspartic Acid B-Methyl Ester

Hydrochloride
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A common and efficient method for the synthesis of L-aspartic acid 3-methyl ester

hydrochloride is through the reaction of L-aspartic acid with methanol in the presence of thionyl
chloride (SOCI2).[5]

Materials:

L-Aspartic acid (59)

Methanol (27 ml)

Thionyl chloride (3.86 ml)

Absolute ether (75 ml)

Procedure:

Cool 27 ml of methanol to -10°C in a suitable reaction vessel.
Slowly add 3.86 ml of thionyl chloride to the cooled methanol with stirring.
To this solution, add 5g of L-aspartic acid.

Allow the reaction mixture to slowly warm to room temperature, at which point a clear
solution should be obtained.

Let the solution stand at room temperature for 25 minutes.
Add 75 ml of absolute ether to the reaction mixture.

Induce crystallization by cooling and shaking the vessel. The hydrochloride salt of L-aspartic
acid 3-methyl ester will crystallize as colorless needles.

Filter the crystals immediately and wash them carefully with absolute ether.

The resulting product can be used in subsequent steps without further purification. The
reported yield for this method is approximately 92%.[5]

Logical Relationships and Workflows
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The synthesis of L-Aspartic acid 3-methyl ester hydrochloride is a key step in the preparation of
more complex molecules, such as N-protected amino acid derivatives used in peptide
synthesis. The following diagram illustrates a typical workflow.

L-Aspartic Acid

N-Cbz-L-Aspartic Acid
B-Methyl Ester
Methanol, SOCl2

S

Click to download full resolution via product page

Synthetic workflow from L-Aspartic acid to peptide synthesis.

Applications in Research and Development

L-Aspartic acid 3-methyl ester hydrochloride is a versatile building block with several
applications in scientific research and pharmaceutical development.

o Peptide Synthesis: Its primary application is as a protected form of L-aspartic acid in the
synthesis of peptides and proteins.[4] The ester group prevents the 3-carboxyl group from
participating in peptide bond formation, allowing for the specific formation of the desired
peptide sequence.

o Pharmaceutical Development: This compound serves as an intermediate in the synthesis of
various pharmaceuticals.[6] Given the role of L-aspartic acid as an excitatory
neurotransmitter, derivatives of L-aspartic acid 3-methyl ester are of interest in the
development of drugs targeting neurological disorders.[6][7]

¢ Biochemical Research: It is utilized in studies of amino acid metabolism and protein
synthesis.[6] Researchers can use isotopically labeled versions of this compound to trace
the metabolic fate of aspartic acid in various biological systems.

» Neuroscience Research: As a derivative of L-aspartic acid, it is used in neurobiological
research to study the function of excitatory amino acid receptors and transporters.[6] While
not as potent as L-aspartate itself, it can be used as a tool to probe these systems.
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Signaling Pathways

The direct interaction of L-Aspartic acid 3-methyl ester hydrochloride with specific signaling
pathways is not extensively documented. Its biological effects are largely considered to be
mediated by its parent molecule, L-aspartic acid. L-aspartic acid is an excitatory
neurotransmitter that acts on N-methyl-D-aspartate (NMDA) receptors and other glutamate
receptors in the central nervous system.[7] The general signaling pathway for L-aspartate is
depicted below.
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Simplified L-Aspartate signaling pathway at an excitatory synapse.
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Conclusion

L-Aspartic acid B-methyl ester hydrochloride is a compound of significant utility in the chemical
and biomedical sciences. Its history is intertwined with the development of peptide synthesis,
and it continues to be an indispensable tool for chemists and drug developers. The well-
established protocols for its synthesis, combined with its versatile reactivity, ensure its
continued importance in the creation of novel peptides, pharmaceuticals, and research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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